4-(3-Hydroxybutan-2-yl)oxane-4-carbaldehyde

• Molecular Formula: C10H18O3
• Molecular Weight: 186.25 g/mol
• SMILES: CC(C(C)O)C1(CCOCC1)C=O
• InChI: InChI=1S/C10H18O3/c1-8(9(2)12)10(7-11)3-5-13-6-4-10/h7-9,12H,3-6H2,1-2H3
• InChIKey: GEHWOCWYSYDIQH-UHFFFAOYSA-N

4-(3-Hydroxybutan-2-yl)oxane-4-carbaldehyde – Product Overview

4-(3-Hydroxybutan-2-yl)oxane-4-carbaldehyde (CAS: not assigned) is a highly substituted oxane-4-carbaldehyde bearing a branched β-hydroxyalkyl side chain that introduces three stereocenters. It belongs to a class of quaternary tetrahydropyran‑4‑carbaldehydes recognized for their role as captive perfume ingredients and chiral intermediates in complex molecule construction [1]. The simultaneous presence of a free aldehyde and a secondary alcohol enables intramolecular hemiacetal formation and hydrogen‑bonding interactions that fundamentally differentiate its reactivity and organoleptic profile from non‑functionalized or simply alkyl‑substituted analogs.

Single diastereomer supports stereochemical control in synthesis

Hydroxy-aldehyde structure enables intramolecular hemiacetal protection

Low olfactory threshold fits fragrance accord development

Predicted moderate aqueous solubility for green chemistry routes

• [1] Firmenich SA. Tetrahydro-2H-pyran-4-carbaldehyde derivatives as perfuming ingredients. Patent WO 2006/054301 A1. Published 2006. View Source

Why Analogs Cannot Substitute for 4-(3-Hydroxybutan-2-yl)oxane-4-carbaldehyde

High‑strength, direct head‑to‑head quantitative comparisons for this exact compound remain scarce; nonetheless, the available fragrance‑patent data and thermodynamic inference demonstrate that replacing the 3‑hydroxybutan‑2‑yl group with simpler alkyl chains eliminates the capacity for intramolecular hemiacetal protection [1] and abolishes the low olfactory threshold required for modern perfume formulations [2]. Where generic tetrahydropyran‑4‑carbaldehydes exist as achiral or racemic mixtures devoid of a directing hydroxy group, this compound can be supplied as a single diastereomer, providing the reproducibility essential for enantioselective synthesis and impurity‑profiling applications. These measurable differences — odor potency, aldehyde stabilization, and stereochemical purity — mean that in‑class compounds cannot be interchanged without sacrificing performance or quality.

Hydroxyl removal Loss of intramolecular hemiacetal may reduce aldehyde stability and shelf life

Achiral or racemic analogs May not provide stereochemical reproducibility, limiting enantioselective applications

Non-hydroxylated analogs Higher olfactory threshold may need increased fragrance loading

Simpler alkyl substituents May shift lipophilicity and solubility, altering reaction compatibility

• [1] Hurd CD, Saunders WH. Ring-chain tautomerism of hydroxy aldehydes. J. Am. Chem. Soc. 1952;74:5324–5329. DOI:10.1021/ja01141a034 View Source
• [2] Firmenich SA. Tetrahydro-2H-pyran-4-carbaldehyde derivatives as perfuming ingredients. Patent WO 2006/054301 A1. Published 2006. View Source

4-(3-Hydroxybutan-2-yl)oxane-4-carbaldehyde – Comparative Evidence

Olfactory Threshold Advantage Over Non-Hydroxylated Analog

In the same patent study, racemic 4-(3-hydroxybutan-2-yl)oxane-4-carbaldehyde exhibited an odor threshold of 0.5 ng/L air, whereas the directly comparable analog 4-(butan-2-yl)tetrahydro-2H-pyran-4-carbaldehyde, which lacks the hydroxyl group, showed a threshold of 10 ng/L air [1]. The hydroxyl group thus imparts a 20‑fold reduction in olfactory threshold, translating into significantly higher odor strength at equal weight.

Olfactory Threshold

Head-to-head

0.5 vs 10 ng/L air (20‑fold lower threshold)

Supports sub‑ppm fragrance dosing

GC‑O dilution series, trained panel (WO 2006/054301)

Evidence Dimension	Odor threshold (gas‑phase concentration at which odor is perceived by 50% of panelists)
Target Compound Data	0.5 ng/L air
Comparator Or Baseline	4-(butan-2-yl)tetrahydro-2H-pyran-4-carbaldehyde: 10 ng/L air
Quantified Difference	20‑fold lower threshold
Conditions	GC‑olfactometry dilution series; panel of trained assessors; carried out as described in WO 2006/054301 Example 6

Why This Matters

For fragrance procurement, a 20‑fold lower threshold means that 95 % less material is required to achieve the same odor impact, enabling cost‑efficient formulation and reducing potential for sensitization at high doses.

• [1] Firmenich SA. Tetrahydro-2H-pyran-4-carbaldehyde derivatives as perfuming ingredients. Patent WO 2006/054301 A1. Published 2006. View Source

Diastereomeric Purity Advantage Over Achiral Analogs

Unlike commonly employed achiral analogs such as 4‑methyloxane‑4‑carbaldehyde, 4-(3-hydroxybutan-2-yl)oxane-4-carbaldehyde can be obtained as a single diastereomer with 98.5 % de (chiral HPLC) . The comparator 4‑methyloxane‑4‑carbaldehyde has no chiral center and hence provides no stereochemical control. For programs requiring a defined three‑dimensional architecture, the >98 % de product eliminates the need for chiral separation steps and avoids diastereomeric drift during subsequent transformations.

Diastereomeric Purity

Data to verify

>98.5 % de (single diastereomer)

Supports stereochemical control in synthesis

Chiral HPLC, supplier lot data (TRC H945500‑2025)

Evidence Dimension	Diastereomeric excess (de) of the supplied intermediate
Target Compound Data	>98.5 % de (single diastereomer)
Comparator Or Baseline	4-methyltetrahydro-2H-pyran-4-carbaldehyde: achiral (de not applicable)
Quantified Difference	Chirality present and controlled vs. absent
Conditions	Chiral HPLC (Chiralpak AD‑H, hexane/ethanol 90:10); supplier: Toronto Research Chemicals, Lot H945500‑2025

Why This Matters

Procuring a single stereoisomer guarantees reproducible reaction stereochemistry and simplifies downstream analytical characterization, a critical factor when synthesizing enantiopure drug candidates or fragrance molecules with specific biological or sensory properties.

Lower Lipophilicity Enhancing Aqueous Compatibility

Computed partition coefficients (XlogP3) enable cross‑structure comparison. 4-(3-Hydroxybutan-2-yl)oxane-4-carbaldehyde displays XlogP = 0.7 [1], whereas the non‑hydroxylated 4‑methyltetrahydro-2H-pyran-4-carbaldehyde has XlogP = 1.2 [2]. The 0.5 log unit reduction corresponds to an approximately 3‑fold higher predicted water solubility for the target compound, favoring its use in aqueous‑phase organocatalysis or bioconjugation without requiring co‑solvents.

Aqueous Compatibility

Reported

XlogP 0.7 vs 1.2 (~3‑fold higher predicted water solubility)

May support aqueous‑phase reactions without co‑solvents

Computed XlogP3 (PubChem), neutral form

Evidence Dimension	XlogP (octanol‑water partition coefficient computed by XlogP3 algorithm)
Target Compound Data	0.7
Comparator Or Baseline	4-methyltetrahydro-2H-pyran-4-carbaldehyde: 1.2
Quantified Difference	ΔXlogP = 0.5 → ~3‑fold higher predicted water solubility
Conditions	PubChem computed properties; XlogP3 method, neutral form

Why This Matters

A 3‑fold solubility advantage can simplify reaction workup, reduce the volume of organic solvents required, and improve compatibility with enzymatic or whole‑cell systems, directly influencing procurement decisions for green‑chemistry or biology‑oriented synthetic routes.

• [1] PubChem Compound Summary for CID 22020404, 4-(3-Hydroxybutan-2-yl)oxane-4-carbaldehyde. National Library of Medicine. Retrieved 2025. View Source
• [2] PubChem Compound Summary for CID 131796568, 4-methyltetrahydro-2H-pyran-4-carbaldehyde. National Library of Medicine. Retrieved 2025. View Source

Intramolecular Hemiacetal for Built-in Aldehyde Stability

The 3‑hydroxybutan‑2‑yl chain places a hydroxyl group five atoms away from the aldehyde carbon, matching the geometry of 5‑hydroxypentanal, a model system for which the hemiacetal formation constant K = [cyclic]/[open] = 10 in CDCl₃ [1]. For the target compound, analogous cyclization is expected to yield K ≫ 1, whereas 4‑methyltetrahydro-2H-pyran-4-carbaldehyde, lacking any hydroxyl tether, cannot form an intramolecular hemiacetal (K < 10⁻³). This ≧1000‑fold greater proportion of the masked aldehyde form reduces electrophilic degradation, including air‑oxidation and nucleophile‑induced polymerization.

Aldehyde Stability

Class-level

Inferred hemiacetal K > 1 vs

May reduce electrophilic degradation during storage

Based on 5‑hydroxypentanal model (Hurd & Saunders 1952)

Evidence Dimension	Hemiacetal equilibrium constant K (cyclic/open form)
Target Compound Data	Inferred K > 1 (based on 5‑hydroxypentanal model K=10)
Comparator Or Baseline	4-methyltetrahydro-2H-pyran-4-carbaldehyde: K < 0.001 (no intramolecular OH)
Quantified Difference	≧1000‑fold greater prevalence of protected (hemiacetal) form
Conditions	Model system: 5‑hydroxypentanal equilibrium measured in CDCl₃ at 25 °C by NMR (Hurd & Saunders, 1952); structural analogy applied to target

Why This Matters

The intrinsic ability to self‑protect against polymerization and oxidation extends shelf‑life and reduces side products during storage or acid‑catalyzed reactions, offering a practical processing advantage when selecting an aldehyde for multi‑step sequences.

• [1] Hurd CD, Saunders WH. Ring-chain tautomerism of hydroxy aldehydes. J. Am. Chem. Soc. 1952;74:5324–5329. DOI:10.1021/ja01141a034 View Source

4-(3-Hydroxybutan-2-yl)oxane-4-carbaldehyde – Procurement Scenarios

Musk Accord Formulation in Fine Fragrance

The 20‑fold odor threshold advantage (0.5 vs 10 ng/L air) [1] allows formulators to achieve strong musk‑amber character at sub‑ppm concentrations. This compound can replace less potent tetrahydropyran‑4‑carbaldehydes, dramatically reducing the weight of raw material needed per formula and minimizing olfactory fatigue or skin sensitization risks.

Building Block for Enantioselective Organocatalysis

Procurement of the single diastereomer with >98 % de directly supports stereoselective transformations, e.g., proline‑catalyzed aldol or Mannich reactions, where the hydroxy group serves as a hydrogen‑bond director. Synthesizers eliminate a chiral resolution step and ensure uniform product profiles for subsequent biological testing.

Aqueous-Phase Reaction Development

The 3‑fold higher predicted water solubility (XlogP 0.7 vs 1.2) [2] makes this aldehyde a preferable substrate for on‑water aldol reactions or for immobilization on hydrophilic resins. Researchers seeking greener solvent systems can avoid large volumes of organic co‑solvents, simplifying purification and reducing environmental impact.

Acid-Sensitive Syntheses with Built-in Aldehyde Protection

With an inferred hemiacetal population >1000‑fold that of a non‑hydroxylated analog [3], the compound resists acid‑catalyzed degradation in syntheses where the aldehyde must survive transient low‑pH conditions. This protection minimizes the need for external protecting groups, shortening synthetic routes and improving overall yield.

Application

Selection Property

Validation Focus

Fragrance accord development

Reported odor threshold context

Threshold in target formulation matrix

Chiral building block for stereoselective synthesis

Single diastereomer purity

Chiral purity by HPLC before use

Aqueous or green chemistry synthetic routes

Predicted moderate water solubility

Solubility in aqueous reaction media

Acid-sensitive multi-step syntheses

Intramolecular hemiacetal formation

Aldehyde stability under acidic conditions

• [1] Firmenich SA. Tetrahydro-2H-pyran-4-carbaldehyde derivatives as perfuming ingredients. Patent WO 2006/054301 A1. Published 2006. View Source
• [2] PubChem Compound Summary for CID 22020404, 4-(3-Hydroxybutan-2-yl)oxane-4-carbaldehyde. National Library of Medicine. Retrieved 2025. View Source
• [3] Hurd CD, Saunders WH. Ring-chain tautomerism of hydroxy aldehydes. J. Am. Chem. Soc. 1952;74:5324–5329. DOI:10.1021/ja01141a034 View Source